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Introduction

Lomofungin is a natural antimicrobial agent produced by Streptomyces lomondensis.[1][2][3] It
is a potent inhibitor of RNA synthesis in a variety of organisms, including fungi, yeasts, and
bacteria.[2][4][5][6] This property makes it a valuable tool for molecular biology research,
particularly for studies involving the regulation of gene expression, the determination of mRNA
stability, and for high-throughput screening for compounds that modulate RNA-protein
interactions.[7][8] This document provides detailed application notes and experimental
protocols for the use of Lomofungin in a research setting.

Mechanism of Action

Lomofungin's primary mechanism of action is the inhibition of DNA-dependent RNA
polymerases.[5][6][9] It has been shown to directly interact with purified RNA polymerase from
E. coli and Saccharomyces, halting RNA chain elongation.[6][9] Unlike some other transcription
inhibitors, Lomofungin does not primarily act by binding to the DNA template or to the
nucleotide substrates.[6] Interestingly, Lomofungin is also a chelating agent for divalent
cations such as Mn2* and Mg?*, which are essential cofactors for RNA polymerase activity.
This chelation activity is thought to be a key part of its inhibitory mechanism. While it potently
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inhibits RNA synthesis, its effects on protein and DNA synthesis are less immediate and
generally considered to be secondary to the shutdown of transcription.[4][5]

A diagram illustrating the proposed mechanism of action is provided below.
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Mechanism of Action of Lomofungin

[ Divalent Cations (Mg?*, Mn2*) ] RNA Synthesis >

Inhibition Required for activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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